Cas no 1091606-66-4 (tert-Butyl (3aS,8aR)-8,8a-dihydroindeno[1,2-d][1,2,3]oxathiazole-3(3aH)-carboxylate 2,2-dioxide)

• Product Name: tert-Butyl (3aS,8aR)-8,8a-dihydroindeno[1,2-d][1,2,3]oxathiazole-3(3aH)-carboxylate 2,2-dioxide
• CAS No: 1091606-66-4
• MF: C₁₄H₁₇NO₅S
• MW: 311.353482961655
• MDL: MFCD17018784
• CID: 3160003
• PubChem ID: 46177584
• Update Time: 2025-04-21

tert-Butyl (3aS,8aR)-8,8a-dihydroindeno[1,2-d][1,2,3]oxathiazole-3(3aH)-carboxylate 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13211551
• tert-butyl (3aR,8bS)-2,2-dioxo-4,8b-dihydro-3aH-indeno[1,2-d]oxathiazole-1-carboxylate
• tert-Butyl (3aS,8aR)-8,8a-dihydroindeno[1,2-d][1,2,3]oxathiazole-3(3aH)-carboxylate 2,2-dioxide
• 1091606-66-4
• AS-85199
• (4S,5R)-3,3a,8,8a-Tetrahydroindeno[1,2-d]-1,2,3-oxathiazole-2,2-dioxide-3-carboxylic acid t-butyl ester

• MDL： MFCD17018784
• Inchi： 1S/C14H17NO5S/c1-14(2,3)19-13(16)15-12-10-7-5-4-6-9(10)8-11(12)20-21(15,17)18/h4-7,11-12H,8H2,1-3H3/t11-,12+/m1/s1
• InChI Key： HKPQLZKNLFNSFK-NEPJUHHUSA-N
• SMILES： S1(N(C(=O)OC(C)(C)C)[C@H]2C3C=CC=CC=3C[C@H]2O1)(=O)=O

Computed Properties

• Exact Mass: 311.08274382g/mol
• Monoisotopic Mass: 311.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Sensitiveness: air sensitive